Ethyl 1-Thio-D-glucuronide
Overview
Description
Ethyl 1-Thio-D-glucuronide is a compound used for proteomics research . Its molecular formula is C8H14O6S, and it has a molecular weight of 238.26 .
Molecular Structure Analysis
The Ethyl 1-Thio-D-glucuronide molecule contains a total of 29 bonds. These include 15 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 1 six-membered ring, 1 aliphatic carboxylic acid, 4 hydroxyl groups, 3 secondary alcohols, 1 aliphatic ether, and 1 sulfide .
Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving Ethyl 1-Thio-D-glucuronide. However, it’s known that glucuronides are part of the phase II metabolism of xenobiotics in the body, which involves the conjugation of substances with glucuronic acid to increase their solubility for excretion .
Scientific Research Applications
Alcohol Consumption Monitoring
Ethyl 1-Thio-D-glucuronide, also known as Ethyl Glucuronide (EtG), is a highly stable metabolite of ethanol . It is used as a long-term monitoring marker for alcohol consumption . The concentration of EtG in hair samples can provide information about the severity of alcohol consumption, which is critical in assessing conditions such as alcohol liver disease and alcohol addiction .
High-Risk Alcohol Consumption Detection
The concentration of EtG in conjunction with the Alcohol Use Disorders Identification Test (AUDIT) score can be used to detect high-risk alcohol consumption . Both the EtG concentrations and the AUDIT scores obtained from alcohol addicts were significantly higher than those from average alcohol users . The integration score of the EtG concentration and the AUDIT score increases diagnostic performance for high-risk alcohol consumption .
Proteomics Research
Ethyl 1-Thio-D-glucuronide is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the study of protein function, interactions, and localization.
Drug Metabolism Studies
Ethyl 1-Thio-D-glucuronide can be used in studies related to drug metabolism . As a metabolite of ethanol, it can provide insights into how the body processes and eliminates alcohol. This information can be useful in the development of new treatments for alcohol-related disorders.
Forensic Toxicology
In forensic toxicology, Ethyl 1-Thio-D-glucuronide can be used to provide evidence of alcohol consumption . Its presence in postmortem specimens can help determine the extent of alcohol abuse.
Development of Analytical Methods
The compound is used in the development of analytical methods such as High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS) for the determination of EtG in hair . This method has been applied in a clinical setting to assess the relevance of the EtG concentration and the AUDIT score to high-risk alcohol consumption .
Safety and Hazards
Safety data sheets recommend avoiding breathing mist, gas, or vapors of Ethyl 1-Thio-D-glucuronide. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn. Adequate ventilation is necessary, and all sources of ignition should be removed. In case of a spill or leak, personnel should be evacuated to safe areas .
Future Directions
Ethyl glucuronide (EtG), a related compound, has been used as a routine biomarker for monitoring alcohol abuse and abstinence . Future research could potentially explore the use of Ethyl 1-Thio-D-glucuronide in similar applications.
properties
IUPAC Name |
(3S,4S,5S,6S)-6-ethylsulfanyl-3,4,5-trihydroxyoxane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O6S/c1-2-15-8-5(11)3(9)4(10)6(14-8)7(12)13/h3-6,8-11H,2H2,1H3,(H,12,13)/t3-,4-,5-,6?,8-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJFLTPWYCFDKGU-YHRIYALFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1C(C(C(C(O1)C(=O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCS[C@H]1[C@H]([C@H]([C@@H](C(O1)C(=O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50676234 |
Source
|
| Record name | Ethyl (5xi)-1-thio-beta-D-lyxo-hexopyranosiduronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50676234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-Thio-D-glucuronide | |
CAS RN |
755710-39-5 |
Source
|
| Record name | Ethyl (5xi)-1-thio-beta-D-lyxo-hexopyranosiduronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50676234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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